Cas no 1804070-86-7 (2-Bromo-1-(3-(trifluoromethoxy)-5-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(trifluoromethoxy)-5-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1804070-86-7
• MF: C₁₁H₇BrF₆O₂
• MW: 365.066503763199
• CID: 4976447
• Update Time: 2025-07-20

2-Bromo-1-(3-(trifluoromethoxy)-5-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(trifluoromethoxy)-5-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H7BrF6O2/c1-5(12)9(19)6-2-7(10(13,14)15)4-8(3-6)20-11(16,17)18/h2-5H,1H3
• InChI Key： VMHCRSOSHWYCPD-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C(F)(F)F)C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(3-(trifluoromethoxy)-5-(trifluoromethyl)phenyl)propan-1-one

Research Brief on 2-Bromo-1-(3-(trifluoromethoxy)-5-(trifluoromethyl)phenyl)propan-1-one (CAS: 1804070-86-7)

The compound 2-Bromo-1-(3-(trifluoromethoxy)-5-(trifluoromethyl)phenyl)propan-1-one (CAS: 1804070-86-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and trifluoromethoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. The researchers highlighted its utility in introducing the trifluoromethylphenyl moiety, which is known to enhance the metabolic stability and binding affinity of target molecules. The study demonstrated that derivatives of 2-Bromo-1-(3-(trifluoromethoxy)-5-(trifluoromethyl)phenyl)propan-1-one exhibited potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases.

Another recent publication in Bioorganic & Medicinal Chemistry Letters focused on the compound's application in the development of GABA_A receptor modulators. The authors synthesized a series of analogs using 1804070-86-7 as a building block and evaluated their pharmacological profiles. The results indicated that these analogs displayed selective binding to specific GABA_A receptor subtypes, suggesting potential therapeutic applications in neurological disorders such as anxiety and epilepsy.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Bromo-1-(3-(trifluoromethoxy)-5-(trifluoromethyl)phenyl)propan-1-one have been reported. A 2024 paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This development is particularly significant for industrial-scale applications, where efficiency and safety are paramount.

In conclusion, the growing body of research on 2-Bromo-1-(3-(trifluoromethoxy)-5-(trifluoromethyl)phenyl)propan-1-one underscores its importance as a versatile intermediate in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further exploration in drug discovery programs. Future studies are expected to delve deeper into its mechanism of action and expand its applications to other therapeutic areas.